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Compound of Interest

(E)-3-(6-Aminopyridin-3-yl)acrylic
Compound Name: d
aci

Cat. No.: B177998

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical compound (E)-3-(6-
Aminopyridin-3-yl)acrylic acid, focusing on its fundamental molecular properties.

Core Molecular Data

The primary molecular characteristics of (E)-3-(6-Aminopyridin-3-yl)acrylic acid are
summarized below. This data is essential for a variety of research and development
applications, including stoichiometry, formulation, and analytical method development.
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Property Value Source
Molecular Formula C8H8N202 [1]
Molecular Weight 164.16 g/mol [L112][31[41[5]

2E)-3-(6-amino-3-pyridinyl)-2-
IUPAC Name (25) (_ ] by ¥ [2][5]
propenoic acid

CAS Number 167837-43-6 [2][5]
Physical Form Solid [1][5]
Purity (Typical) >97% [1][5]

N Soluble in DMSO, sparingly
Solubility ] [1]
soluble in water

Storage Temperature 2-8°C (refrigerated) [1]

Logical Relationship: From Structure to Molecular
Weight

The molecular weight of a compound is a direct function of its atomic composition, as dictated
by its chemical structure. The following diagram illustrates the logical flow from the compound's
name to its final calculated molecular weight.
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Compound Name:
(E)-3-(6-Aminopyridin-3-yl)acrylic acid

defines

Chemical Structure Derivation

determines
Molecular Formula: Atomic Weights:
C8H8N202 C:12.011, H: 1.008, N: 14.007, O: 15.999

informs provides data for

Molecular Weight Calculation:
(8C) + (8H) + (2N) + (20)

results in

Molecular Weight:
164.16 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. China (E)-3-(6-Aminopyridin-3-YI)Acrylic Acid Supplier | Bulk Factory Supply [ascent-
acrylate.com]

e 2. (E)-3-(6-Aminopyridin-3-yl)acrylic acid | 167837-43-6 [sigmaaldrich.com]

o 3. Isophthalamide | CBH8N202 | CID 74445 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. Terephthalamide | CBH8N202 | CID 76381 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. (E)-3-(6-Aminopyridin-3-yl)acrylic acid | 167837-43-6 [sigmaaldrich.com]

 To cite this document: BenchChem. [(E)-3-(6-Aminopyridin-3-yl)acrylic acid: A Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177998#e-3-6-aminopyridin-3-yl-acrylic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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